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Compound of Interest

Compound Name: Cobalt-57

Cat. No.: B224739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Cobalt-57 (⁵⁷Co), a crucial radionuclide with significant applications in scientific research and

medical diagnostics. This document details its half-life, decay scheme, and the experimental

methodologies used for their determination, presented in a format tailored for researchers,

scientists, and professionals in drug development.

Core Properties of Cobalt-57
Cobalt-57 is a radioactive isotope of cobalt that decays to a stable isotope of iron, Iron-57

(⁵⁷Fe). Its well-defined gamma-ray emissions and convenient half-life make it a valuable tool for

various applications, including the calibration of gamma-ray detectors, Mössbauer

spectroscopy, and as a tracer in medical imaging and radiopharmaceutical research.[1][2]

Quantitative Decay Data
The key quantitative data for the decay of Cobalt-57 are summarized in the table below.
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Parameter Value Uncertainty

**Half-Life (T₁⸝₂) ** 271.81 days ± 0.04 days

Decay Constant (λ) 2.9523 x 10⁻⁸ s⁻¹

Q-value (EC) 836.2 keV ± 0.5 keV

Decay Mode 100% Electron Capture (EC)

Table 1: Summary of the primary decay characteristics of Cobalt-57.[3][4]

The Decay Scheme of Cobalt-57
Cobalt-57 decays exclusively by electron capture to excited states of Iron-57. The subsequent

de-excitation of the ⁵⁷Fe nucleus results in the emission of gamma rays and conversion

electrons. The decay process predominantly populates the 136.47 keV and, to a much lesser

extent, the 706.42 keV excited states of ⁵⁷Fe.[3][5]

The de-excitation from these states to the ground state of ⁵⁷Fe proceeds via a cascade of

gamma emissions. The most prominent gamma rays are at 122.06 keV and 136.47 keV, with a

less intense emission at 14.41 keV.[3][5] The 14.41 keV gamma-ray is of particular importance

in Mössbauer spectroscopy.[6]

Gamma and X-ray Emissions
The principal gamma and X-ray emissions following the electron capture decay of Cobalt-57
are detailed in the table below.

Radiation Type Energy (keV) Emission Probability (%)

Gamma (γ) 14.41295 9.18

Gamma (γ) 122.06065 85.49

Gamma (γ) 136.47356 10.71

Kα X-ray 6.404 ~56

Kβ X-ray 7.058 ~8
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Table 2: Major gamma and X-ray emissions from the decay of Cobalt-57.[3]

Decay Scheme Visualization
The following diagram illustrates the decay scheme of Cobalt-57, showing the electron capture

transitions and subsequent gamma emissions.
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A diagram illustrating the decay of Cobalt-57 to Iron-57.

Experimental Protocols for Characterization
The accurate determination of the half-life and decay scheme of Cobalt-57 relies on precise

experimental methodologies. The following sections detail the protocols for these

measurements.

Half-Life Determination using an Ionization Chamber
The half-life of Cobalt-57 is typically measured by monitoring the decay of its activity over an

extended period. A high-precision ionization chamber is a common instrument for this purpose.

[7][8][9]
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Methodology:

Source Preparation: A well-characterized source of Cobalt-57 is prepared. The source

should be sealed to prevent contamination and have a known initial activity.

Instrumentation: A stable and calibrated ionization chamber is used. The chamber's

response must be linear over the range of activities to be measured.[8]

Measurement Procedure:

The Cobalt-57 source is placed in a fixed and reproducible position within the ionization

chamber.

The ionization current, which is proportional to the activity of the source, is measured at

regular intervals over a period of several half-lives.

For each measurement, the background radiation is also measured and subtracted from

the source measurement.

Data Analysis:

The natural logarithm of the background-corrected ionization current is plotted against

time.

A linear regression is performed on the data points. The slope of the resulting line is equal

to the negative of the decay constant (λ).

The half-life (T₁⸝₂) is then calculated using the formula: T₁⸝₂ = ln(2) / λ.

Uncertainty Analysis: A thorough uncertainty analysis is performed, considering statistical

uncertainties from the measurements and systematic uncertainties from the instrumentation,

timing, and background subtraction.[10]

The following diagram outlines the experimental workflow for determining the half-life of

Cobalt-57.
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Workflow for Half-Life Determination

Preparation

Measurement

Data Analysis
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Measure Ionization Current vs. Time

Calibrate Ionization Chamber

Subtract Background

Measure Background Radiation

Plot ln(Current) vs. Time

Perform Linear Regression

Calculate Half-Life

Perform Uncertainty Analysis
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Workflow for the experimental determination of the half-life.
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Decay Scheme Analysis using Gamma-Ray
Spectroscopy
The energies and intensities of the gamma rays emitted during the decay of Cobalt-57 are

determined using high-resolution gamma-ray spectroscopy. High-purity germanium (HPGe)

detectors are often preferred for their excellent energy resolution.[1][11]

Methodology:

Source and Detector Setup:

A Cobalt-57 source of known activity is placed at a defined distance from the detector.

The detector and source are enclosed in lead shielding to reduce background radiation.

Energy and Efficiency Calibration:

The gamma-ray spectrometer is calibrated for energy and detection efficiency using

standard radioactive sources with well-known gamma-ray energies and emission

probabilities.

Data Acquisition:

The gamma-ray spectrum of the Cobalt-57 source is acquired for a sufficient time to

obtain good statistical precision in the photopeaks.

Spectral Analysis:

The positions of the photopeaks in the spectrum are used to determine the energies of the

emitted gamma rays.

The net area under each photopeak is calculated and corrected for the detector's

efficiency at that energy to determine the relative intensity of each gamma ray.

Coincidence Spectroscopy: To establish the relationships between the emitted gamma rays

(i.e., the cascade), coincidence spectroscopy can be employed. This technique involves
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detecting two or more gamma rays in coincidence, confirming that they are emitted in the

same decay event.[1][12][13]

The following diagram illustrates the workflow for characterizing the decay scheme of Cobalt-
57.
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Workflow for the experimental characterization of the decay scheme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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